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Compound Name: Arborescosidic acid

Cat. No.: B12407203 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure, properties,

and isolation of Arborescosidic acid, a carboxylated iridoid glucoside of interest to

researchers in natural product chemistry, pharmacology, and drug development.

Chemical Structure and Identification
Arborescosidic acid, also known as Deacetylalpinoside, is a naturally occurring iridoid

glucoside that has been isolated from the plant Veronica beccabunga L. (brooklime).[1][2] Its

molecular formula is C₁₆H₂₂O₁₀, and it has a molecular weight of 374.34 g/mol .[1]

The chemical structure of Arborescosidic acid was elucidated through extensive

spectroscopic analysis, primarily using 1D and 2D Nuclear Magnetic Resonance (NMR)

spectroscopy.[2]

Table 1: Chemical Identifiers for Arborescosidic Acid
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Identifier Value Source

Common Name Arborescosidic acid [2]

Synonym Deacetylalpinoside [1]

Molecular Formula C₁₆H₂₂O₁₀ [1]

Molecular Weight 374.34 [1]

Chemical Class Carboxylated Iridoid Glucoside [1][2]

Physicochemical Properties
Detailed physicochemical properties of Arborescosidic acid are still under investigation.

However, as a glycosidic and carboxylic acid-containing compound, it is expected to exhibit

moderate polarity and solubility in polar solvents.

Experimental Protocols
Isolation of Arborescosidic Acid from Veronica
beccabunga
While the specific details of the isolation protocol for Arborescosidic acid from the definitive

study are not fully available in the public domain, a general procedure for the extraction of

iridoid glucosides from Veronica species can be outlined. This typically involves the following

steps:

Diagram 1: General Workflow for Iridoid Glucoside Isolation
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Caption: A generalized workflow for the isolation and purification of iridoid glucosides from plant

material.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://orbit.dtu.dk/en/publications/a-new-phenylethanoid-triglycoside-in-veronica-beccabunga-l/
https://www.medchemexpress.eu/NaturalProducts/veronica-beccabunga-l.html
https://www.medchemexpress.eu/NaturalProducts/veronica-beccabunga-l.html
https://www.medchemexpress.eu/NaturalProducts/veronica-beccabunga-l.html
https://www.medchemexpress.eu/NaturalProducts/veronica-beccabunga-l.html
https://orbit.dtu.dk/en/publications/a-new-phenylethanoid-triglycoside-in-veronica-beccabunga-l/
https://www.benchchem.com/product/b12407203?utm_src=pdf-body
https://www.benchchem.com/product/b12407203?utm_src=pdf-body
https://www.benchchem.com/product/b12407203?utm_src=pdf-body
https://www.benchchem.com/product/b12407203?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol:

Extraction: The dried and powdered aerial parts of Veronica beccabunga are extracted with a

polar solvent system, typically a mixture of methanol and water, at room temperature.

Filtration and Concentration: The resulting extract is filtered to remove solid plant material

and then concentrated under reduced pressure to yield a crude extract.

Solvent Partitioning: The crude extract is suspended in water and subjected to sequential

partitioning with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-

butanol. Iridoid glucosides are typically enriched in the n-butanol fraction.

Column Chromatography: The n-butanol fraction is subjected to column chromatography on

a stationary phase like silica gel or Sephadex LH-20. Elution is performed with a gradient of

solvents, for example, chloroform-methanol-water or ethyl acetate-methanol-water, to

separate different classes of compounds.

Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing the

target compound are further purified using preparative HPLC with a suitable reversed-phase

column (e.g., C18) and a mobile phase such as a gradient of acetonitrile and water to afford

pure Arborescosidic acid.

Biological Activity
The biological activities of Arborescosidic acid are not yet extensively documented in publicly

available literature. However, iridoid glucosides as a class are known to possess a wide range

of pharmacological properties, including anti-inflammatory, antioxidant, and hepatoprotective

effects. Further research is required to elucidate the specific biological profile of

Arborescosidic acid.

Signaling Pathways
Currently, there is no specific information available regarding the signaling pathways modulated

by Arborescosidic acid. As research into its biological activities progresses, its effects on

cellular signaling can be investigated.

Diagram 2: Hypothetical Signaling Pathway Investigation
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Caption: A logical flow for investigating the mechanism of action of Arborescosidic acid.

Conclusion
Arborescosidic acid is a carboxylated iridoid glucoside found in Veronica beccabunga. While

its chemical structure has been determined, further in-depth studies are necessary to fully

characterize its physicochemical properties, biological activities, and potential therapeutic

applications. This guide serves as a foundational resource for researchers and professionals in

the field of natural product drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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